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Compound of Interest

Compound Name: lacto-N-biose |

Cat. No.: B043321

For researchers, scientists, and drug development professionals, the safe and efficient
handling of laboratory reagents is paramount. This document provides essential safety
protocols, operational plans, and disposal guidance for Lacto-N-Biose I, a key disaccharide in
glycobiology research. Adherence to these procedures will help ensure a safe laboratory
environment and maintain the integrity of your research.

Physical and Chemical Properties

Lacto-N-biose | is a disaccharide composed of galactose and N-acetylglucosamine.[1] It is
typically a white to off-white powder that is soluble in water.[1] Proper storage is critical to
maintain its stability, with recommended temperatures between -20°C and -80°C.[1][2][3]
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Property Value Source
Molecular Formula C14H25NO11 [4]
Molecular Weight 383.35 g/mol [41[5]
CAS Number 50787-09-2 [41[5]
Appearance White to off-white powder [1]
Melting Point 175.0 °C [5]
Boiling Point 858.1 °C [5]
Flash Point 4349 °C [5]
Solubility Soluble in water [1]

Storage Temperature

Powder: -20°C for up to 3
years. In solvent: -80°C for up

to 1 year.

[2]3]15]

Personal Protective Equipment (PPE)

When handling Lacto-N-biose I, especially in its powdered form, the following personal

protective equipment should be worn to minimize exposure and ensure safety.
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PPE Category

Item

Justification

Eye and Face Protection

Safety glasses with side

shields or safety goggles.

Protects against airborne

powder and potential splashes.

Hand Protection

Nitrile or latex gloves.

Prevents direct skin contact.

Body Protection

Laboratory coat.

Protects clothing and skin from

contamination.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation. A dust mask may
be used if there is a risk of
generating significant amounts

of dust.

Minimizes inhalation of

airborne particles.

Operational Plan: Safe Handling and Disposal

A systematic approach to handling Lacto-N-biose | from receipt to disposal is crucial for

laboratory safety and experimental success.

1. Receiving and Storage:

» Upon receipt, inspect the container for any damage.

 Verify that the product matches the order specifications.

» Store the container in a designated, well-ventilated, and dry location at the recommended
temperature of -20°C or colder.[2][3][5]

2. Preparation and Handling:

» Before handling, ensure all required PPE is correctly worn.

e Work in a clean, uncluttered area, preferably in a chemical fume hood or a well-ventilated

space to minimize inhalation of any airborne powder.

 When weighing the solid, handle it carefully to avoid creating dust.

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/product/b043321?utm_src=pdf-body
https://www.targetmol.com/compound/lacto-n-biose_i
https://www.glpbio.com/lacto-n-biose-i.html
https://www.biosynth.com/p/OL01707/50787-09-2-lacto-n-biose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

For creating solutions, add the powder to the solvent slowly to prevent splashing. If solubility
is an issue, the tube can be gently heated to 37°C and sonicated.[3]

. Spill Response:
Small Spills (<1 gram):
o Wear appropriate PPE.

o Gently sweep up the powder, avoiding dust generation. A damp cloth can be used to clean
the spill area.

Large Spills (>1 gram):

Restrict access to the area.

[e]

Increase ventilation.

o

[¢]

Wear appropriate PPE, including respiratory protection if necessary.

[e]

Cover the spill with a damp absorbent material to prevent dust from becoming airborne.

[e]

Carefully scoop the material into a labeled container for disposal.

o

Thoroughly decontaminate the spill area.
. Disposal Plan:

Unused Lacto-N-biose | and any waste containing the compound should be disposed of in
accordance with local, state, and federal regulations.

Do not dispose of the chemical down the drain.[6]
Place waste material in a clearly labeled, sealed container.

Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.
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Experimental Protocol Example: Enzymatic Production
of Lacto-N-Biose |

Lacto-N-biose | can be produced enzymatically. A common method involves a one-pot
reaction using four different enzymes.[7] This process highlights a typical laboratory application
where the handling of this compound is necessary.

Materials:

Sucrose

e N-acetylglucosamine (GIcNAc)

e Sucrose phosphorylase

o UDP-glucose-hexose-1-phosphate uridylyltransferase

o UDP-glucose 4-epimerase

e Lacto-N-biose phosphorylase

o UDP-glucose

e Phosphate buffer

Procedure:

A reaction mixture is prepared containing sucrose, GIcNAc, UDP-glucose, and a phosphate
buffer.

o The four enzymes (sucrose phosphorylase, UDP-glucose-hexose-1-phosphate
uridylyltransferase, UDP-glucose 4-epimerase, and lacto-N-biose phosphorylase) are added
to the mixture.

e The reaction is incubated, allowing for the enzymatic conversion to Lacto-N-biose I.

o Following the reaction, the Lacto-N-biose | product is isolated and purified, often through
crystallization.
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Visualizations
Workflow for Safe Handling of Lacto-N-Biose |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Lacto-N-Biose I]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043321#personal-protective-equipment-for-handling-
lacto-n-biose-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://skyfox.co/wp-content/uploads/2020/12/Practical-Manual-of-Biochemistry.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9276524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9276524/
https://www.benchchem.com/product/b043321#personal-protective-equipment-for-handling-lacto-n-biose-i
https://www.benchchem.com/product/b043321#personal-protective-equipment-for-handling-lacto-n-biose-i
https://www.benchchem.com/product/b043321#personal-protective-equipment-for-handling-lacto-n-biose-i
https://www.benchchem.com/product/b043321#personal-protective-equipment-for-handling-lacto-n-biose-i
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043321?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

